Cas no 2171675-58-2 (2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}-3-methylbutanoic acid)

• Product Name: 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}-3-methylbutanoic acid
• CAS No: 2171675-58-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6389611
• PubChem ID: 165876941
• Update Time: 2025-05-19

2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}-3-methylbutanoic acid
• 2171675-58-2
• 2-{[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]methyl}-3-methylbutanoic acid
• EN300-1505591

• Inchi： 1S/C26H30N2O5/c1-15(2)21(25(30)31)13-27-24(29)23(16-11-12-16)28-26(32)33-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-10,15-16,21-23H,11-14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： IBKOQCVOXTUEKT-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}-3-methylbutanoic acid

2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}-3-methylbutanoic acid: A Comprehensive Overview

The compound with CAS No. 2171675-58-2, named 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}-3-methylbutanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid moiety. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of cyclopropyl groups in drug design due to their ability to enhance the stability and bioavailability of molecules. The presence of the Fmoc group further adds functionality, as it is commonly used as a protecting group in peptide synthesis and has shown promise in improving the solubility and pharmacokinetic profiles of drugs. The butanoic acid moiety serves as a versatile platform for further chemical modifications, enabling the creation of derivatives with enhanced therapeutic potential.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have demonstrated that the cyclopropyl group can act as a bioisostere, replacing bulkier groups in existing drugs without compromising their efficacy. This property makes it an attractive candidate for designing next-generation therapeutics with improved safety profiles. Additionally, the Fmoc group has been utilized in site-specific conjugation reactions, allowing for the precise attachment of targeting ligands or imaging agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the cyclopropyl acetamide intermediate and the subsequent incorporation of the Fmoc group via amide bond formation. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are critical for studying its stereochemical effects on biological activity.

In terms of biological activity, this compound has shown remarkable potential as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as attractive targets for drug development, as they play a central role in many cellular processes. The cyclopropyl group has been shown to disrupt specific PPIs involved in cancer progression, while the Fmoc group enhances the molecule's ability to penetrate cellular membranes and reach its target sites.

Another area where this compound has garnered significant attention is its role in proteomics research. The Fmoc group has been employed as a stable tag for protein identification and quantification, enabling researchers to study protein expression levels under various physiological conditions. This application underscores the versatility of this compound beyond traditional drug discovery efforts.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its therapeutic potential. By modifying the butanoic acid moiety, scientists aim to improve its absorption, distribution, metabolism, and excretion (ADME) profiles. Furthermore, efforts are underway to explore its use as a scaffold for creating libraries of structurally diverse compounds, which can be screened for activity against a wide range of therapeutic targets.

In conclusion, 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}-3-methylbutanoic acid represents a cutting-edge molecule with immense potential in drug discovery and biotechnology. Its unique structure, combined with recent advancements in synthetic chemistry and biological research, positions it as a key player in developing innovative therapies and diagnostic tools. As research continues to unfold, this compound is poised to make significant contributions to the field of medicinal chemistry.